3-(2-methoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(m-tolyl)-1,2,4-oxadiazole

• IUPAC Name: 3-[2-methoxy-6-(3-methoxyphenyl)pyridin-3-yl]-5-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H19N3O3/c1-14-6-4-8-16(12-14)21-24-20(25-28-21)18-10-11-19(23-22(18)27-3)15-7-5-9-17(13-15)26-2/h4-13H,1-3H3
• InChI Key: KSNPZTPSYNGBMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)C3=C(N=C(C=C3)C4=CC(=CC=C4)OC)OC
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

3-(2-methoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(m-tolyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "MPO" and is a member of the oxadiazole family of compounds.

Mechanism of Action

The exact mechanism of action of MPO is not yet fully understood. However, it is believed that the compound interacts with specific cellular targets, leading to changes in cellular function. MPO has been shown to have a high affinity for certain proteins, which may be responsible for its biological activity.
Biochemical and Physiological Effects:
MPO has been shown to have a range of biochemical and physiological effects. The compound has been shown to be cytotoxic to certain cancer cell lines, making it a potential candidate for use in cancer therapy. Additionally, MPO has been shown to possess anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MPO in lab experiments is its excellent fluorescent properties. This makes it an ideal candidate for use in imaging applications. However, one of the limitations of using MPO is that it can be difficult to synthesize in large quantities, making it challenging to use in large-scale experiments.

Future Directions

There are several future directions for research on MPO. One potential area of research is in the development of new synthetic routes for the compound, which could lead to more efficient and cost-effective production. Additionally, further research is needed to fully understand the mechanism of action of MPO, which could lead to the development of new therapeutic applications. Finally, there is potential for the development of new derivatives of MPO with improved properties, which could lead to new applications in various fields.

Synthesis Methods

The synthesis of MPO involves the reaction of 2-methoxy-6-(3-methoxyphenyl)pyridine-3-carboxylic acid hydrazide with p-tolyl isocyanate under specific reaction conditions. This reaction yields MPO as a white crystalline solid, which can be purified through recrystallization.

Scientific Research Applications

MPO has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research has been in the development of fluorescent probes for biological imaging. MPO has been shown to possess excellent fluorescent properties, making it an ideal candidate for use in imaging applications.